Cas no 918134-64-2 (Benzene, 1-methyl-3-[[(2E)-3-phenyl-2-propen-1-yl]oxy]-)

Benzene, 1-methyl-3-[[(2E)-3-phenyl-2-propen-1-yl]oxy]- structure
918134-64-2 structure
Product Name:Benzene, 1-methyl-3-[[(2E)-3-phenyl-2-propen-1-yl]oxy]-
CAS No:918134-64-2
MF:C16H16O
MW:224.297644615173
CID:779805
PubChem ID:71427822
Update Time:2025-04-19

Benzene, 1-methyl-3-[[(2E)-3-phenyl-2-propen-1-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-3-[[(2E)-3-phenyl-2-propen-1-yl]oxy]-
    • 1-methyl-3-(3-phenylprop-2-enoxy)benzene
    • 918134-64-2
    • AKOS017265942
    • DTXSID30846559
    • 1-methyl-3-[(3-phenylprop-2-en-1-yl)oxy]benzene
    • Inchi: 1S/C16H16O/c1-14-7-5-11-16(13-14)17-12-6-10-15-8-3-2-4-9-15/h2-11,13H,12H2,1H3
    • InChI Key: MPLVYBORBIWQHS-UHFFFAOYSA-N
    • SMILES: O(CC=CC1C=CC=CC=1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 224.120115130g/mol
  • Monoisotopic Mass: 224.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų
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